2-Phenylimidazo[1,2-c]pyrimidin-7-amine

• Molecular Formula: C12H10N4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-phenylimidazo[1,2-c]pyrimidin-7-amine
• InChI: InChI=1S/C12H10N4/c13-11-6-12-15-10(7-16(12)8-14-11)9-4-2-1-3-5-9/h1-8H,13H2
• InChI Key: TVMNBJGPUXIPFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C=NC(=CC3=N2)N

Description

2-Phenylimidazo[1,2-c]pyrimidin-7-amine is a useful research compound. Its molecular formula is C12H10N4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

ω-Bromoacetophenone (9.04 g, 45 mmol) and NaHCO3 (4.30 g, 50 mmol) were added to a solution of 4,6-diaminopyrimidine (5.00 g, 0.45 mmol) in methanol (80 ml), and the mixture was heated to reflux (3 h). Upon cooling, water (40 ml) was added, and the suspension was stirred at r.t. (15 min). The precipitated title compound (5.62 g, 59%) was isolated by filtration, washed with small amounts of water and methanol, and dried under vacuum. MS (m/e)=211.1 [M+H+].